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1-Hexadecylpyridinium bromide 1-Hexadecylpyridinium bromide Cetylpyridinium bromide is a pyridinium salt that has N-hexadecylpyridinium as the cation and bromide as the anion. It has a role as a surfactant, an antiseptic drug and an EC 2.7.11.18 (myosin-light-chain kinase) inhibitor. It is a pyridinium salt and a bromide salt.
Brand Name: Vulcanchem
CAS No.: 140-72-7
VCID: VC0095026
InChI: InChI=1S/C21H38N.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-22-20-17-15-18-21-22;/h15,17-18,20-21H,2-14,16,19H2,1H3;1H/q+1;/p-1
SMILES: CCCCCCCCCCCCCCCC[N+]1=CC=CC=C1.[Br-]
Molecular Formula: C21H38BrN
Molecular Weight: 384.4 g/mol

1-Hexadecylpyridinium bromide

CAS No.: 140-72-7

Main Products

VCID: VC0095026

Molecular Formula: C21H38BrN

Molecular Weight: 384.4 g/mol

1-Hexadecylpyridinium bromide - 140-72-7

CAS No. 140-72-7
Product Name 1-Hexadecylpyridinium bromide
Molecular Formula C21H38BrN
Molecular Weight 384.4 g/mol
IUPAC Name 1-hexadecylpyridin-1-ium;bromide
Standard InChI InChI=1S/C21H38N.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-22-20-17-15-18-21-22;/h15,17-18,20-21H,2-14,16,19H2,1H3;1H/q+1;/p-1
Standard InChIKey DVBJBNKEBPCGSY-UHFFFAOYSA-M
SMILES CCCCCCCCCCCCCCCC[N+]1=CC=CC=C1.[Br-]
Canonical SMILES CCCCCCCCCCCCCCCC[N+]1=CC=CC=C1.[Br-]
Colorform Cream-colored, waxy solid
Melting Point 63.0 °C
64.5 °C
Description Cetylpyridinium bromide is a pyridinium salt that has N-hexadecylpyridinium as the cation and bromide as the anion. It has a role as a surfactant, an antiseptic drug and an EC 2.7.11.18 (myosin-light-chain kinase) inhibitor. It is a pyridinium salt and a bromide salt.
Solubility Soluble in acetone, ethanol, and chloroform
Synonyms CPyBr cpd
hexadecylpyridinium bromide
Reference Malek, N. A., & Ramli, N. I. (2015). Characterization and antibacterial activity of cetylpyridinium bromide (CPB) immobilized on kaolinite with different CPB loadings. Applied Clay Science, 109-110, 8-14. doi:10.1016/j.clay.2015.03.007
PubChem Compound 8816
Last Modified Nov 11 2021
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